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Compound of Interest

Compound Name: 3,7,16-Trihydroxystigmast-5-ene

Cat. No.: B15497890

An In-Depth Technical Guide to 3,7,16-
Trihydroxystigmast-5-ene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
information available for 3,7,16-Trihydroxystigmast-5-ene, a naturally occurring phytosterol.
This document is intended to serve as a valuable resource for researchers and professionals in
the fields of medicinal chemistry, pharmacology, and drug development.

Chemical Information

3,7,16-Trihydroxystigmast-5-ene is a steroid derivative belonging to the stigmastane class.[1]
[2][3][4][5] Its core structure is a tetracyclic hydrocarbon with hydroxyl groups at positions 3, 7,
and 16, and a double bond between carbons 5 and 6.

Based on the common stereochemistry of related natural products, the most probable
systematic IUPAC name is (3[3,7a,16[3)-Stigmast-5-en-3,7,16-triol. The corresponding SMILES
string, representing the two-dimensional structure, is CC--INVALID-LINK----INVALID-LINK--CC-
-INVALID-LINK--[C@H]1CC[C@@]2(C)--INVALID-LINK--
C[C@H]3[C@H]2C=C4[C@@]3(C)CC--INVALID-LINK--C4">C@HC10.

Table 1: Chemical Identifiers and Properties
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Property Value Source

CAS Number 289056-24-2 Internal Database

Molecular Formula C29H5003 Internal Database

Molecular Weight 446.71 g/mol Internal Database
(3B,70,16p)-Stigmast-5-en- Inferred from related

Probable IUPAC Name ,
3,7,16-triol compounds

CC--INVALID-LINK----
INVALID-LINK--CC--INVALID-
LINK--[C@H]1CC[C@@]2(C)--
SMILES String INVALID-LINK--

Inferred from related

compounds
C[C@H]3[C@H]2C=C4[C@@]
3(C)CC--INVALID-LINK--
C4">C@HC10
Natural Source Walsura robusta Internal Database

Experimental Data

Detailed experimental data for 3,7,16-Trihydroxystigmast-5-ene is not widely available in
public databases. The information presented below is based on typical characteristics of similar
phytosterols and will be updated as more specific data becomes available.

Table 2: Physicochemical Properties (Predicted)

Property Value
Melting Point Not available
Boiling Point Not available

Solubilit Soluble in methanol, ethanol, and other polar
olubility . _ _
organic solvents; sparingly soluble in water.

Appearance Likely a white or off-white crystalline solid.
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Table 3: Spectroscopic Data (Anticipated)

Technique

Expected Features

1H NMR

Signals corresponding to methyl groups,
methylene and methine protons on the steroid
backbone and side chain, olefinic proton at C-6,
and protons attached to carbons bearing

hydroxyl groups.

13C NMR

Approximately 29 distinct carbon signals,
including those for the double bond at C-5 and
C-6, and carbons attached to the hydroxyl

groups.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the
molecular weight, along with fragmentation
patterns characteristic of the stigmastane

skeleton.

Infrared (IR) Spectroscopy

Broad absorption band in the region of 3200-
3600 cm~* due to the O-H stretching of the
hydroxyl groups, and a peak around 1640-1680
cm~1 for the C=C stretching of the double bond.

Biological Activity and Potential Applications

While specific biological studies on 3,7,16-Trihydroxystigmast-5-ene are limited, phytosterols

as a class are known to exhibit a range of biological activities. These compounds are of

significant interest to the pharmaceutical and nutraceutical industries.

General Biological Activities of Phytosterols:

o Cholesterol-Lowering Effects: Phytosterols are well-documented for their ability to reduce the

absorption of dietary cholesterol, thereby lowering serum LDL cholesterol levels.

o Anti-inflammatory Properties: Many phytosterols have demonstrated anti-inflammatory

effects by modulating various inflammatory pathways.
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e Anticancer Activity: Some phytosterols have been shown to inhibit the growth of various
cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

» Antioxidant Effects: The antioxidant properties of phytosterols contribute to their protective
effects against oxidative stress-related diseases.

Further research is required to determine the specific biological activities and therapeutic
potential of 3,7,16-Trihydroxystigmast-5-ene.

Experimental Protocols

A detailed, peer-reviewed experimental protocol for the isolation of 3,7,16-
Trihydroxystigmast-5-ene is not currently available in the public domain. However, a general
workflow for the isolation of phytosterols from a plant source like Walsura robusta can be

outlined.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15497890?utm_src=pdf-body
https://www.benchchem.com/product/b15497890?utm_src=pdf-body
https://www.benchchem.com/product/b15497890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Extraction

Dried and powdered
Walsura robusta plant material

A4

Maceration or Soxhlet extraction
with a suitable solvent (e.g., methanol, ethanol)

\

Crude Plant Extract

Fractig 'nation

Liquid-liquid partitioning
(e.g., between hexane and methanol/water)

A4

Polar and Non-polar Fractions

Purification

Column Chromatography
(e.g., Silica gel, Sephadex)

\

High-Performance Liquid Chromatography (HPLC)

Y
Pure 3,7,16-Trihydroxystigmast-5-ene

Ane; rysis

Spectroscopic Analysis
(NMR, MS, IR)
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Anti-inflammatory Effects

3,7,16-Trihydroxystigmast-5-ene

ﬁiﬁo&odulation

NF-kB Pathway MAPK Pathway Bcl-2 Family Proteins NPC1L1 Transporter Liver X Receptor (LXR)

Y

Caspase Cascade

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,7,16-Trihydroxystigmast-5-ene CAS number and
chemical information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497890#3-7-16-trihydroxystigmast-5-ene-cas-
number-and-chemical-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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